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Compound of Interest

Compound Name: Hexadecyl acrylate

Cat. No.: B1329556 Get Quote

An In-Depth Technical Guide to the Solubility of Hexadecyl Acrylate in Organic Solvents

For: Researchers, Scientists, and Drug Development Professionals

Introduction
Hexadecyl acrylate (HDA), also known as cetyl acrylate, is a long-chain acrylate ester with the

chemical formula C19H36O2. Its structure, featuring a lengthy hydrophobic hexadecyl chain

and a reactive acrylate group, imparts unique properties that make it a valuable monomer in

the synthesis of polymers for a variety of applications, including coatings, adhesives, and as a

component in drug delivery systems. A thorough understanding of its solubility in organic

solvents is critical for its effective use in these fields, enabling proper handling, formulation, and

reaction condition optimization. This guide provides a comprehensive overview of the solubility

characteristics of hexadecyl acrylate, methods for its determination, and a detailed

experimental protocol.

Physicochemical Properties of Hexadecyl Acrylate
A summary of the key physicochemical properties of hexadecyl acrylate is presented below.

These properties, particularly its low polarity, are strong indicators of its solubility behavior.
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Property Value Reference

CAS Number 13402-02-3 [1][2]

Molecular Formula C19H36O2 [1][3]

Molecular Weight 296.49 g/mol [1][3]

Appearance

White or colorless to light

yellow powder, lump, or clear

liquid

[2][3]

Melting Point 24 °C [1][3]

Boiling Point 170 °C at 15 mmHg [1][3]

Density 0.87 g/cm³ [1][3]

Water Solubility
1.194 µg/L at 25 °C (Extremely

low)
[1][2][3]

Solubility in Organic Solvents
Quantitative data for the solubility of hexadecyl acrylate in specific organic solvents is not

widely published in readily accessible literature. However, based on its chemical structure and

the principle of "like dissolves like," a qualitative assessment of its solubility can be made.[4]

The long, non-polar C16 alkyl chain dominates the molecule's character, making it highly

lipophilic and hydrophobic.[5] Consequently, hexadecyl acrylate is expected to be readily

soluble in non-polar and weakly polar organic solvents. Its solubility is anticipated to decrease

as the polarity of the solvent increases.

Table of Expected Qualitative Solubility:
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Solvent Class Examples Expected Solubility Rationale

Non-Polar Aliphatic

Hydrocarbons

Hexane, Heptane,

Cyclohexane
High

The non-polar nature

of these solvents

closely matches the

long alkyl chain of

hexadecyl acrylate.

Non-Polar Aromatic

Hydrocarbons

Toluene, Benzene,

Xylene
High

Similar to aliphatic

hydrocarbons, these

solvents are non-polar

and can effectively

solvate the hexadecyl

chain.

Chlorinated Solvents
Dichloromethane,

Chloroform
High

These solvents have

the ability to dissolve

a wide range of

organic compounds,

including those with

significant non-polar

character.

Ethers
Diethyl ether,

Tetrahydrofuran (THF)
Moderate to High

Ethers are relatively

low in polarity and are

good solvents for

many organic

molecules.

Ketones
Acetone, Methyl Ethyl

Ketone (MEK)
Moderate

While more polar than

hydrocarbons,

ketones are often

effective solvents for

larger organic

molecules.

Esters Ethyl acetate, Butyl

acetate

Moderate The ester functionality

may provide some

favorable interaction,
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but the overall polarity

is a key factor.

Alcohols
Ethanol, Methanol,

Isopropanol
Low to Moderate

The polarity of the

hydroxyl group in

alcohols makes them

less ideal solvents for

the highly non-polar

hexadecyl acrylate.

Solubility is expected

to be lower in shorter-

chain alcohols.

Highly Polar Aprotic

Solvents

Dimethyl sulfoxide

(DMSO),

Dimethylformamide

(DMF)

Very Low

The high polarity of

these solvents makes

them poor solvents for

non-polar compounds

like hexadecyl

acrylate.

Experimental Protocol for Solubility Determination
The following is a detailed gravimetric method for determining the quantitative solubility of

hexadecyl acrylate in a given organic solvent at a specific temperature.

4.1 Materials and Equipment

Hexadecyl acrylate (analytical grade)

Selected organic solvents (analytical grade)

Analytical balance (± 0.0001 g)

Temperature-controlled shaker or water bath

Vials with sealed caps (e.g., 20 mL scintillation vials)

Micropipettes
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Glass syringes and filters (0.45 µm pore size, solvent-compatible)

Beakers and evaporating dishes

Vacuum oven or desiccator

4.2 Experimental Workflow Diagram

Caption: Experimental workflow for determining the solubility of hexadecyl acrylate.

4.3 Step-by-Step Procedure

Preparation: Tare a clean, dry vial on the analytical balance. Add a known mass of the

selected organic solvent to the vial (e.g., 10.00 g).

Addition of Solute: Add an excess amount of hexadecyl acrylate to the solvent in the vial.

"Excess" means adding enough solid so that a visible amount remains undissolved after the

equilibration period. This ensures that the solution is saturated.

Equilibration: Seal the vial and place it in a temperature-controlled shaker or water bath set

to the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient time

(e.g., 24-48 hours) with constant agitation to ensure saturation is reached.

Sampling: After equilibration, stop the agitation and allow the undissolved solid to settle.

Carefully draw a known volume of the clear supernatant (the saturated solution) into a pre-

weighed, airtight syringe fitted with a 0.45 µm filter. The filter removes any undissolved

microcrystals.

Weighing the Sample: Dispense the contents of the syringe into a pre-weighed beaker or

evaporating dish and record the total mass of the solution.

Solvent Evaporation: Place the beaker or evaporating dish in a vacuum oven at a

temperature below the boiling point of the solvent and the melting point of hexadecyl
acrylate to evaporate the solvent completely. Alternatively, use a desiccator.

Weighing the Residue: Once the solvent has been completely removed, weigh the beaker or

evaporating dish containing the solid residue of hexadecyl acrylate.
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Calculation: The solubility can be calculated as follows:

Mass of solvent in the sample = (Mass of solution) - (Mass of HDA residue)

Solubility ( g/100 g solvent) = [(Mass of HDA residue) / (Mass of solvent in the sample)] x

100

4.4 Safety Precautions

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheets (SDS) for hexadecyl acrylate and all solvents used.

Logical Relationship for Solubility Prediction
The solubility of a long-chain acrylate like hexadecyl acrylate is governed by a logical

relationship between its molecular structure and the properties of the solvent. This can be

visualized as follows:

Caption: Factors influencing the solubility of hexadecyl acrylate in organic solvents.

Conclusion
While specific quantitative solubility data for hexadecyl acrylate in various organic solvents is

not extensively documented in public literature, a strong qualitative understanding can be

derived from its molecular structure. Its pronounced non-polar character, owing to the long

hexadecyl chain, dictates its high solubility in non-polar and weakly polar organic solvents and

poor solubility in polar solvents. For applications requiring precise solubility values, the detailed

experimental protocol provided in this guide offers a reliable method for their determination.

This understanding is fundamental for researchers and professionals in optimizing formulations

and reaction conditions involving this versatile monomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1329556?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/Cetyl%20acrylate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7303229.htm
https://www.chembk.com/en/chem/Hexadecyl%20Acrylate%20(stabilized%20with%20MEHQ)
https://www.solubilityofthings.com/hexyl-prop-2-enoate
https://cymitquimica.com/cas/13402-02-3/
https://www.benchchem.com/product/b1329556#solubility-of-hexadecyl-acrylate-in-organic-solvents
https://www.benchchem.com/product/b1329556#solubility-of-hexadecyl-acrylate-in-organic-solvents
https://www.benchchem.com/product/b1329556#solubility-of-hexadecyl-acrylate-in-organic-solvents
https://www.benchchem.com/product/b1329556#solubility-of-hexadecyl-acrylate-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329556?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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